Cas no 399040-59-6 (1H-Imidazole, 4-(4-fluorophenyl)-2-methyl- (9CI))

1H-Imidazole, 4-(4-fluorophenyl)-2-methyl- (9CI) structure
399040-59-6 structure
Product Name:1H-Imidazole, 4-(4-fluorophenyl)-2-methyl- (9CI)
CAS No:399040-59-6
MF:C10H9FN2
MW:176.190265417099
CID:299940
PubChem ID:15519193
Update Time:2025-04-19

1H-Imidazole, 4-(4-fluorophenyl)-2-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole, 4-(4-fluorophenyl)-2-methyl- (9CI)
    • 1H-Imidazole,5-(4-fluorophenyl)-2-methyl-
    • A1-10434
    • 399040-59-6
    • 4-(4-Fluorophenyl)-2-methyl-1H-imidazole
    • YWBKDZXTYISVFV-UHFFFAOYSA-N
    • SCHEMBL15823275
    • 5-(4-fluorophenyl)-2-methyl-1H-imidazole
    • SCHEMBL7483325
    • Inchi: 1S/C10H9FN2/c1-7-12-6-10(13-7)8-2-4-9(11)5-3-8/h2-6H,1H3,(H,12,13)
    • InChI Key: YWBKDZXTYISVFV-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C1=CN=C(C)N1

Computed Properties

  • Exact Mass: 176.07507
  • Monoisotopic Mass: 176.07497646g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • Color/Form: No date available
  • Density: 1.2±0.1 g/cm3
  • Melting Point: No date available
  • Boiling Point: 390.9±17.0 °C at 760 mmHg
  • Flash Point: 190.2±20.9 °C
  • PSA: 28.68
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

1H-Imidazole, 4-(4-fluorophenyl)-2-methyl- (9CI) Security Information

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